11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one 11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one O-Methylsterigmatocystin, also known as 6, 7-dimethoxyfuroxanthone, belongs to the class of organic compounds known as sterigmatocystins. These are a group of closely related fungal metabolites chemically characterized by a xanthone moiety fused to a dihydrodifurano or a tetrahydrodifurano moiety. The chemical difference among the various sterigmagocystins are the presence or absence of unsaturation at positions 2 and 3 of the difurano ring system, the substitution pattern on positions 6, 7, and 10 of the xanthone system and/or the substituent on position 3 of the difurano system. They are produced by Aspergilus spp. and Bipolaris spp. O-Methylsterigmatocystin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-methylsterigmatocystin is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 17878-69-2
VCID: VC0241839
InChI: InChI=1S/C19H14O6/c1-21-10-4-3-5-11-15(10)17(20)16-12(22-2)8-13-14(18(16)24-11)9-6-7-23-19(9)25-13/h3-9,19H,1-2H3/t9-,19+/m0/s1
SMILES: COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)C5C=COC5O4)OC
Molecular Formula: C19H14O6
Molecular Weight: 338.3 g/mol

11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one

CAS No.: 17878-69-2

Main Products

VCID: VC0241839

Molecular Formula: C19H14O6

Molecular Weight: 338.3 g/mol

11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one - 17878-69-2

CAS No. 17878-69-2
Product Name 11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one
Molecular Formula C19H14O6
Molecular Weight 338.3 g/mol
IUPAC Name (3S,7R)-11,15-dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one
Standard InChI InChI=1S/C19H14O6/c1-21-10-4-3-5-11-15(10)17(20)16-12(22-2)8-13-14(18(16)24-11)9-6-7-23-19(9)25-13/h3-9,19H,1-2H3/t9-,19+/m0/s1
Standard InChIKey JKUJKKGMOZDDJV-ZRNGKTOUSA-N
Isomeric SMILES COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)[C@@H]5C=CO[C@@H]5O4)OC
SMILES COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)C5C=COC5O4)OC
Canonical SMILES COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)C5C=COC5O4)OC
Appearance Pale yellow solid
Melting Point 265°C
Physical Description Solid
Description O-Methylsterigmatocystin, also known as 6, 7-dimethoxyfuroxanthone, belongs to the class of organic compounds known as sterigmatocystins. These are a group of closely related fungal metabolites chemically characterized by a xanthone moiety fused to a dihydrodifurano or a tetrahydrodifurano moiety. The chemical difference among the various sterigmagocystins are the presence or absence of unsaturation at positions 2 and 3 of the difurano ring system, the substitution pattern on positions 6, 7, and 10 of the xanthone system and/or the substituent on position 3 of the difurano system. They are produced by Aspergilus spp. and Bipolaris spp. O-Methylsterigmatocystin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-methylsterigmatocystin is primarily located in the membrane (predicted from logP).
Synonyms 3aR,12cS-dihydro-6,8-dimethoxy-7H-furo[3’,2’:4,5]furo[2,3-c]xanthen-
Reference O-Methylsterigmatocystin, a new metabolite of Aspergillus flavus. Burkhardt H.J. & Forgacs J., Tetrahedron 1968, 24, 717.
PubChem Compound 104940
Last Modified Nov 11 2021
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